![molecular formula C17H18N4O B6282843 2-({2-[(4-methylphenyl)amino]quinazolin-4-yl}amino)ethan-1-ol CAS No. 1016340-64-9](/img/no-structure.png)
2-({2-[(4-methylphenyl)amino]quinazolin-4-yl}amino)ethan-1-ol
Overview
Description
This compound is a quinazoline derivative . It is also known by its CAS Number: 1016340-64-9 . The molecular formula of this compound is C17H18N4O , and it has a molecular weight of 294.3510 .
Molecular Structure Analysis
The molecular structure of this compound includes a quinazoline core, which is a bicyclic system containing two nitrogen atoms in a six-membered ring . This core is substituted with a 4-methylphenylamino group and an aminoethanol group .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-({2-[(4-methylphenyl)amino]quinazolin-4-yl}amino)ethan-1-ol involves the reaction of 4-methylbenzenamine with 2-chloro-4-(2-hydroxyethylamino)quinazoline in the presence of a base to form the target compound.", "Starting Materials": [ "4-methylbenzenamine", "2-chloro-4-(2-hydroxyethylamino)quinazoline", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 4-methylbenzenamine in a suitable solvent (e.g. ethanol) and add a base (e.g. sodium hydroxide) to the solution.", "Step 2: Add 2-chloro-4-(2-hydroxyethylamino)quinazoline to the reaction mixture and stir at room temperature for several hours.", "Step 3: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS RN |
1016340-64-9 |
Product Name |
2-({2-[(4-methylphenyl)amino]quinazolin-4-yl}amino)ethan-1-ol |
Molecular Formula |
C17H18N4O |
Molecular Weight |
294.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
